Cas no 648920-20-1 (Acetamide,N-[[(5S)-3-[4-[4-(cyano-2-thienylmethyl)-1-piperidinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]-)
![Acetamide,N-[[(5S)-3-[4-[4-(cyano-2-thienylmethyl)-1-piperidinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]- structure](https://www.kuujia.com/scimg/cas/648920-20-1x300.png)
648920-20-1 structure
Product Name:Acetamide,N-[[(5S)-3-[4-[4-(cyano-2-thienylmethyl)-1-piperidinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]-
CAS No:648920-20-1
Molecular Formula:C23H25FN4O3S
Molecular Weight:456.533007383347
CID:412379
Acetamide,N-[[(5S)-3-[4-[4-(cyano-2-thienylmethyl)-1-piperidinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]- Properties
Names and Identifiers
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- Acetamide,N-[[(5S)-3-[4-[4-(cyano-2-thienylmethyl)-1-piperidinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]-
- Acetamide, N-[[(5S)-3-[4-[4-(cyano-2-thienylmethyl)-1-piperidinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]-
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- InChIKey: OWQQDFRWTNEDDK-OYKVQYDMSA-N
- Inchi: 1S/C23H25FN4O3S/c1-15(29)26-13-18-14-28(23(30)31-18)17-4-5-21(20(24)11-17)27-8-6-16(7-9-27)19(12-25)22-3-2-10-32-22/h2-5,10-11,16,18-19H,6-9,13-14H2,1H3,(H,26,29)/t18-,19?/m0/s1
- SMILES: C(NC[C@@H]1OC(=O)N(C2=CC=C(N3CCC(C(C#N)C4SC=CC=4)CC3)C(F)=C2)C1)(=O)C
Computed Properties
- Exact Mass: 456.16335
Experimental Properties
- PSA: 85.67
- Boiling Point: 704.9±60.0 °C(Predicted)
- pka: 15.53±0.46(Predicted)
- Density: 1.317±0.06 g/cm3(Predicted)
Acetamide,N-[[(5S)-3-[4-[4-(cyano-2-thienylmethyl)-1-piperidinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]- Related Literature
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Guangshuai Yao,Chundong Huang,Fangling Ji,Jun Ren,Xiuna Luo,Berlin Zang,Lingyun Jia Chem. Commun., 2022,58, 2898-2901
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Yu Xiao,Shuai-Hua Wang,Xiao-Ming Jiang,Ying-Ying Tang,Fa-Kun Zheng,Guo-Cong Guo J. Mater. Chem. C, 2017,5, 513-517
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C. Y. Ma,S. Dong,P. X. Zhou,Z. Z. Du,M. F. Liu,H. M. Liu,Z. B. Yan Phys. Chem. Chem. Phys., 2015,17, 20961-20970
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Le Li,Hongliang Xu,Qianyi Zhu,Xiangjun Meng,Jixing Xu,Meijun Han Dalton Trans., 2023,52, 13452-13466
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Bo Hu,Zengteng Zhao,Xiaonan Gao,Xiaoxiao Song,Zihao Xu,Kehua Xu,Bo Tang J. Mater. Chem. B, 2021,9, 8832-8841
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Zhen Cui,Xizheng Ke,Enling Li,Taifei Zhao,Qingping Qi,Jie Yan,Yingchun Ding,Tong Liu RSC Adv., 2017,7, 22441-22446
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Junbo Hou,Michael W. Ellis New J. Chem., 2013,37, 571-574
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